Cas no 155831-90-6 (Zebularine CEP)

• Product Name: Zebularine CEP
• CAS No: 155831-90-6
• MF: C₄₅H₆₁N₄O₈PSi
• MW: 845.047114133835
• CID: 107162
• PubChem ID: 15546047
• Update Time: 2025-06-30

Zebularine CEP Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,1-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-cyanoethoxy)phosphino]-2-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-ribofuranosyl]-
• 2(1H)-Pyrimidinone,1-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-...
• 2(1H)-Pyrimidinone,1-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-cyanoethoxy)phosphino]-2-O-[(1,
• 2'-O-T-BUTYLDIMETHYLSILYL-3'-O-[(DIISOPROPYLAMINO)(2-CYANOETHOXY)PHOSPHINO]-5'-O-(4,4'-DIMETHOXYTRITYL)-2(1H)-PYRIMIDINONE-1-β-D-RIBOSIDE
• ZEBULARINE CEP
• 4HC CEP
• Zebularine 3'-CE phosphoramidite
• 2'-O-T-BUTYLDIMETHYLSILYL-3'-O-[(DIISOPROPYLAMINO)(2-CYANOETHOXY)PHOSPHINO]-5'-O-(4,4'-DIMETHOXYTRITYL)-2(1H)-PYRIMIDINONE-1-BETA-D-RIBOSIDE
• 1-[5-O-[Bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-cyanoethoxy)phosphino]-2-O-[(1,1-dimethylethyl)dimethylsilyl]-beta-D-ribofuranosyl]-2(1H)-pyrimidinone
• 155831-90-6
• 3-[[(2R,3R,4R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-5-(2-oxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• (2R,3R,4R,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)-5-(2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
• 2/'-O-T-BUTYLDIMETHYLSILYL-3/'-O-[(DIISOPROPYLAMINO)(2-CYANOETHOXY)PHOSPHINO]-5/'-O-(4,4/'-DIMETHOXY
• W-201408
• Zebularine CEP

• Inchi： 1S/C45H61N4O8PSi/c1-32(2)49(33(3)4)58(54-30-15-27-46)56-40-39(55-42(48-29-16-28-47-43(48)50)41(40)57-59(10,11)44(5,6)7)31-53-45(34-17-13-12-14-18-34,35-19-23-37(51-8)24-20-35)36-21-25-38(52-9)26-22-36/h12-14,16-26,28-29,32-33,39-42H,15,30-31H2,1-11H3/t39-,40-,41-,42-,58?/m1/s1
• InChI Key： UEUDLVPTCOPGMZ-MGVQLQBBSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@@H]1[C@@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)O[C@H]([C@@H]1O[Si](C)(C)C(C)(C)C)N1C(N=CC=C1)=O

Computed Properties

• Exact Mass: 844.40000
• Monoisotopic Mass: 844.39962845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 59
• Rotatable Bond Count: 20
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: 789.5±70.0 °C at 760 mmHg
• Flash Point: 431.3±35.7 °C
• Solubility: Insuluble (1.9E-5 g/L) (25 ºC),
• PSA: 140.12000
• LogP: 9.21818
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Zebularine CEP Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)